Cas no 94201-33-9 (2-Propenoic acid,3-[3,5-bis(1-methylethyl)phenyl]-, ethyl ester)

• Product Name: 2-Propenoic acid,3-[3,5-bis(1-methylethyl)phenyl]-, ethyl ester
• CAS No: 94201-33-9
• MF: C₁₇H₂₄O₂
• MW: 260.371265411377
• CID: 811902
• PubChem ID: 6434117
• Update Time: 2025-04-19

2-Propenoic acid,3-[3,5-bis(1-methylethyl)phenyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid,3-[3,5-bis(1-methylethyl)phenyl]-, ethyl ester
• ethyl 3-[3,5-bis(1-methylethyl)phenyl]acrylate
• ethyl 3-[3,5-di(propan-2-yl)phenyl]prop-2-enoate
• 2179319-51-6
• EINECS 303-618-1
• Ethyl (E)-3-(3,5-diisopropylphenyl)prop-2-enoate
• NS00013660
• Ethyl 3-(3,5-bis(1-methylethyl)phenyl)acrylate
• UNII-Y7MZY5MYR4
• Ethyl 3,5-diisopropylcinnamate
• Ethyl 3-(3,5-diisopropylphenyl)acrylate
• 2-Propenoic acid, 3-(3,5-bis(1-methylethyl)phenyl)-, ethyl ester
• 94201-33-9
• Y7MZY5MYR4
• 2-Propenoic acid, 3-(3,5-bis(1-methylethyl)phenyl)-, ethyl ester, (2E)-
• SCHEMBL1172963

• Inchi： 1S/C17H24O2/c1-6-19-17(18)8-7-14-9-15(12(2)3)11-16(10-14)13(4)5/h7-13H,6H2,1-5H3/b8-7+
• InChI Key： CCDVTESUSACXIP-BQYQJAHWSA-N
• SMILES： O(CC)C(/C=C/C1C=C(C=C(C=1)C(C)C)C(C)C)=O

Computed Properties

• Exact Mass: 260.17763
• Monoisotopic Mass: 260.17763
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 26.3

Experimental Properties

• Density: 0.974
• Boiling Point: 347.3°Cat760mmHg
• Flash Point: 174.7°C